Cas no 53645-79-7 (1H-Pyrazolo[3,4-d]pyrimidine, 1-phenyl-)
53645-79-7 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidine, 1-phenyl-
CAS No:53645-79-7
MF:C11H8N4
MW:196.20802116394
CID:356779
PubChem ID:11310097
Update Time:2025-04-19
1H-Pyrazolo[3,4-d]pyrimidine, 1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[3,4-d]pyrimidine, 1-phenyl-
- 1-phenylpyrazolo[3,4-d]pyrimidine
- DTXSID40461914
- SCHEMBL3761998
- 53645-79-7
- BDBM50030763
- CHEMBL3342188
- 1-Phenyl-1H-pyrazolo[3,4-d]pyrimidine
-
- Inchi: 1S/C11H8N4/c1-2-4-10(5-3-1)15-11-9(7-14-15)6-12-8-13-11/h1-8H
- InChI Key: BDIXKUKUFWHLIO-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2)C2C(=CN=CN=2)C=N1
Computed Properties
- Exact Mass: 196.07504
- Monoisotopic Mass: 196.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 43.6Ų
Experimental Properties
- PSA: 43.6
1H-Pyrazolo[3,4-d]pyrimidine, 1-phenyl- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Jason Wan Lab Chip, 2020,20, 4528-4538
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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